Cas no 1391386-74-5 ((2S)-2-amino-2-(5-bromothiophen-3-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(5-bromothiophen-3-yl)ethan-1-ol
• CAS No: 1391386-74-5
• MF: C₆H₈BrNOS
• MW: 222.102819442749
• CID: 6614622
• PubChem ID: 96878137
• Update Time: 2025-05-21

(2S)-2-amino-2-(5-bromothiophen-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(5-bromothiophen-3-yl)ethan-1-ol
• EN300-1915181
• 1391386-74-5

• Inchi： 1S/C6H8BrNOS/c7-6-1-4(3-10-6)5(8)2-9/h1,3,5,9H,2,8H2/t5-/m1/s1
• InChI Key： GPGRWQXOTXEYGV-RXMQYKEDSA-N
• SMILES： BrC1=CC(=CS1)[C@@H](CO)N

Computed Properties

• Exact Mass: 220.95100g/mol
• Monoisotopic Mass: 220.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.5Ų

Additional information on (2S)-2-amino-2-(5-bromothiophen-3-yl)ethan-1-ol

(2S)-2-amino-2-(5-bromothiophen-3-yl)ethan-1-ol: A Comprehensive Overview

The compound with CAS No. 1391386-74-5, commonly referred to as (2S)-2-amino-2-(5-bromothiophen-3-yl)ethan-1-ol, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiophene ring substituted with a bromine atom at the 5-position and an amino group attached to the ethan-1-ol backbone. The stereochemistry at the chiral center is specified as (2S), indicating a specific spatial arrangement of the substituents.

The synthesis of (2S)-2-amino-2-(5-bromothiophen-3-yl)ethan-1-ol typically involves multi-step organic reactions, often leveraging modern catalytic methods and stereochemical control techniques. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity, making it more accessible for research and industrial applications.

One of the most promising areas of research involving this compound is its application in drug discovery. The thiophene moiety is known for its ability to enhance drug-like properties such as solubility and bioavailability, while the amino group can participate in hydrogen bonding interactions, which are crucial for molecular recognition in biological systems. Recent studies have explored the potential of this compound as a lead molecule in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmacological applications, (2S)-2-amino-2-(5-bromothiophen-3-yl)ethan-1-ol has shown interesting properties in materials science. Its chiral structure makes it a candidate for use in chiral recognition technologies and asymmetric catalysis. Researchers have also investigated its role in supramolecular chemistry, where it can serve as a building block for self-assembling structures with potential applications in nanotechnology.

The bromine substituent on the thiophene ring introduces additional functionality to this compound, enabling further chemical modifications. For instance, bromine can be used as a leaving group in substitution reactions, allowing for the introduction of other functional groups that may enhance the compound's reactivity or biological activity. This versatility makes (2S)-2-amino-2-(5-bromothiophen-3-y)ethan-1-ol a valuable starting material for diverse synthetic pathways.

From an analytical standpoint, the characterization of this compound has been significantly improved by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and stereochemistry, ensuring high-quality control during synthesis and purification processes.

In conclusion, (2S)-2-amino-2-(5-bromothiophen-3-)yl)-ethan-1-ol, with CAS No. 1391386-74-5, stands out as a versatile and intriguing molecule with wide-ranging applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and analytical techniques, positions it as a key player in both academic research and industrial innovation.